Cas no 1781699-34-0 (4-1-(2-chlorophenyl)ethylpiperidine)

• Product Name: 4-1-(2-chlorophenyl)ethylpiperidine
• CAS No: 1781699-34-0
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6279156
• PubChem ID: 83910991
• Update Time: 2025-10-28

4-1-(2-chlorophenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-chlorophenyl)ethylpiperidine
• EN300-1986819
• 4-[1-(2-chlorophenyl)ethyl]piperidine
• 1781699-34-0

• Inchi： 1S/C13H18ClN/c1-10(11-6-8-15-9-7-11)12-4-2-3-5-13(12)14/h2-5,10-11,15H,6-9H2,1H3
• InChI Key： MQCSBGBOMYRYQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-1-(2-chlorophenyl)ethylpiperidine

4-(1-(2-Chlorophenyl)Ethyl)Piperidine: A Comprehensive Overview

4-(1-(2-Chlorophenyl)ethyl)piperidine, also known by its CAS number 1781699-34-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a substituted ethyl group attached to the nitrogen atom. The substituent in question is a 2-chlorophenyl group, which introduces both electronic and steric effects into the molecule. These effects can influence the compound's reactivity, solubility, and bioavailability, making it a valuable subject for research and development in various applications.

The synthesis of 4-(1-(2-chlorophenyl)ethyl)piperidine typically involves multi-step organic reactions. One common approach is the alkylation of piperidine with an appropriate alkyl halide, followed by deprotection steps if necessary. The use of transition metal catalysts, such as palladium complexes, has been explored to enhance reaction efficiency and selectivity. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically enriched samples of this compound, which are crucial for studying its stereochemical properties in biological systems.

In terms of chemical properties, 4-(1-(2-chlorophenyl)ethyl)piperidine exhibits moderate lipophilicity due to the presence of the aromatic ring and the chlorine substituent. This characteristic makes it a potential candidate for drug delivery systems, where lipophilicity plays a key role in transmembrane transport. Additionally, the compound's ability to form hydrogen bonds through its amine group contributes to its solubility in polar solvents, which is advantageous for formulation purposes.

Recent studies have highlighted the potential of 4-(1-(2-chlorophenyl)ethyl)piperidine as a building block in medicinal chemistry. For instance, researchers have investigated its role as a scaffold for developing bioactive molecules targeting various therapeutic areas, including central nervous system disorders and inflammation. The incorporation of this compound into peptidomimetic structures has shown promise in modulating enzyme activity and receptor binding affinity.

The pharmacokinetic profile of 4-(1-(2-chlorophenyl)ethyl)piperidine has been studied in preclinical models, revealing moderate absorption and distribution properties. Its metabolism appears to involve both oxidative and conjugative pathways, with cytochrome P450 enzymes playing a significant role. Understanding these metabolic pathways is essential for optimizing drug candidates derived from this compound and minimizing potential drug-drug interactions.

In conclusion, 4-(1-(2-chlorophenyl)ethyl)piperidine, CAS No. 1781699-34-0, stands out as a versatile molecule with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical properties and potential for further functionalization make it a valuable tool for researchers aiming to develop innovative solutions across diverse industries.